![molecular formula C9H8BrNO3 B1590585 Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate CAS No. 80709-83-7](/img/structure/B1590585.png)
Ethyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate
Cat. No. B1590585
M. Wt: 258.07 g/mol
InChI Key: MLBWLOCPAYJAFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06828343B2
Procedure details
2-Bromo-4H-furo[3,2-b]pyrrole-5-carboxylic acid ethyl ester (Krutosikova, A.; Kovac, J.; Dandarova, M.; Lesko, J.; Ferik, S., Collect. Czech. Chem. Commun., 46: 2564-2573 (1981)) was hydrolyzed according to Procedure E (4 equiv 2 N NaOH, ethanol; reflux 5 h, room temperature overnight; after concentration to remove ethanol, residue partitioned between ethyl acetate and 2 N HCl; combined organic phases dried over Na2SO4; no purification).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4]([C:6]1[NH:10][C:9]2[CH:11]=[C:12]([Br:14])[O:13][C:8]=2[CH:7]=1)=[O:5])C.[OH-].[Na+]>C(O)C>[Br:14][C:12]1[O:13][C:8]2[CH:7]=[C:6]([C:4]([OH:5])=[O:3])[NH:10][C:9]=2[CH:11]=1 |f:1.2|
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Inputs
Step One
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(C)OC(=O)C1=CC2=C(N1)C=C(O2)Br
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Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
[OH-].[Na+]
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Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
C(C)O
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
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Details
|
, Collect
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
after concentration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to remove ethanol, residue
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
partitioned between ethyl acetate and 2 N HCl
|
DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
|
|
Details
|
combined organic phases dried over Na2SO4
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
no purification)
|
Outcomes
Product
|
Name
|
|
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Type
|
|
|
Smiles
|
BrC1=CC=2NC(=CC2O1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
